2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one

• CAS RN: 132999-31-6
• Molecular Formula: C9H13FO
• Molecular Weight: 156.2 g/mol
• IUPAC Name: 2-fluoro-3,5,5-trimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C9H13FO/c1-6-4-9(2,3)5-7(11)8(6)10/h4-5H2,1-3H3
• InChI Key: JSVUYETYHWBHBH-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)CC(C1)(C)C)F
• synonyms: 2-Cyclohexen-1-one, 2-fluoro-3,5,5-trimethyl-

Description

2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one, also known as FTMCH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Scientific Research Applications

2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one has shown promising applications in various scientific fields. In the pharmaceutical industry, 2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one has been studied for its potential as an anti-cancer agent. It has been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. 2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one has also been studied for its potential as an anti-inflammatory agent and for its ability to inhibit the activity of certain enzymes that play a role in the development of diseases such as Alzheimer's and Parkinson's.
In the field of agrochemicals, 2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one has been studied for its potential as a herbicide. It has been found to be effective against various weeds and has shown low toxicity to non-target organisms.

Mechanism Of Action

The exact mechanism of action of 2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one is not yet fully understood. However, studies have suggested that it may work by inhibiting certain enzymes that play a role in the development of diseases such as cancer and Alzheimer's. 2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one may also work by inducing apoptosis in cancer cells.

Biochemical And Physiological Effects

2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one has been found to have low toxicity in both in vitro and in vivo studies. It has been shown to have no significant effects on body weight, food consumption, or organ weight in animal studies. 2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one has also been found to be non-mutagenic and non-carcinogenic.

Advantages And Limitations For Lab Experiments

One of the main advantages of 2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one is its potential as a versatile compound with applications in various scientific fields. It has also been found to have low toxicity, making it a promising candidate for further research. However, one of the limitations of 2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one is its relatively high cost of synthesis, which may hinder its widespread use in research.

Future Directions

There are several future directions for research on 2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one. One potential direction is to further study its potential as an anti-cancer agent and to investigate its mechanism of action in more detail. Another direction is to explore its potential as an anti-inflammatory agent and to investigate its effects on different types of inflammation. Additionally, further research is needed to determine the optimal dosage and administration of 2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one for its various applications.

Synthesis Methods

2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one can be synthesized through a multi-step process involving the reaction of 2,4,4-trimethyl-2-cyclohexen-1-one with fluorine gas in the presence of a catalyst such as aluminum chloride. The resulting product is then subjected to various purification steps to obtain pure 2-Fluoro-3,5,5-trimethylcyclohex-2-en-1-one.